Cas no 1805541-61-0 (2-(Difluoromethyl)-3-iodo-6-methyl-5-nitropyridine)

• Product Name: 2-(Difluoromethyl)-3-iodo-6-methyl-5-nitropyridine
• CAS No: 1805541-61-0
• MF: C₇H₅F₂IN₂O₂
• MW: 314.028080701828
• CID: 4892970
• Update Time: 2025-06-14

2-(Difluoromethyl)-3-iodo-6-methyl-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-iodo-6-methyl-5-nitropyridine

• Inchi： 1S/C7H5F2IN2O2/c1-3-5(12(13)14)2-4(10)6(11-3)7(8)9/h2,7H,1H3
• InChI Key： KREDYXJZNHKZFL-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C)=NC=1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 2.4
• Topological Polar Surface Area: 58.7

Additional information on 2-(Difluoromethyl)-3-iodo-6-methyl-5-nitropyridine

Comprehensive Overview of 2-(Difluoromethyl)-3-iodo-6-methyl-5-nitropyridine (CAS No. 1805541-61-0)

2-(Difluoromethyl)-3-iodo-6-methyl-5-nitropyridine (CAS No. 1805541-61-0) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique difluoromethyl and iodo functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its structural features, including the nitro and methyl substituents, contribute to its reactivity and potential applications in drug discovery and catalysis.

In recent years, the demand for fluorinated pyridine derivatives like 2-(Difluoromethyl)-3-iodo-6-methyl-5-nitropyridine has surged due to their role in medicinal chemistry. Researchers are particularly interested in how the difluoromethyl group enhances metabolic stability and bioavailability, a topic frequently searched in AI-driven drug design platforms. The compound's iodo moiety also makes it a valuable candidate for cross-coupling reactions, a hot topic in green chemistry and sustainable synthesis.

The synthesis and applications of 2-(Difluoromethyl)-3-iodo-6-methyl-5-nitropyridine align with current trends in precision chemistry, where tailor-made intermediates are essential for developing next-generation therapeutics. Its relevance to cancer research and central nervous system (CNS) drug development has been highlighted in several high-impact journals, making it a subject of interest for both academic and industrial researchers. Additionally, its potential use in agrochemical formulations addresses growing concerns about crop protection and environmental sustainability.

From a technical standpoint, the compound's nitropyridine core offers exceptional electron-withdrawing properties, which are critical for designing advanced materials such as organic semiconductors and photocatalysts. This aligns with the increasing focus on renewable energy solutions and smart materials, topics that dominate scientific search queries. The compound's structural versatility also makes it a candidate for computational chemistry studies, where molecular modeling and AI-assisted predictions are revolutionizing compound optimization.

In conclusion, 2-(Difluoromethyl)-3-iodo-6-methyl-5-nitropyridine (CAS No. 1805541-61-0) represents a cutting-edge chemical entity with broad applications across multiple industries. Its integration into innovative research underscores the importance of specialty chemicals in addressing global challenges, from healthcare to sustainable agriculture. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the future of applied chemistry.